Cas no 2680732-69-6 (benzyl N-(5-iodo-4-methoxypyridin-2-yl)carbamate)

• Product Name: benzyl N-(5-iodo-4-methoxypyridin-2-yl)carbamate
• CAS No: 2680732-69-6
• MF: C₁₄H₁₃IN₂O₃
• MW: 384.169095754623
• CID: 5626987
• PubChem ID: 165937553
• Update Time: 2025-05-23

benzyl N-(5-iodo-4-methoxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302120
• 2680732-69-6
• benzyl N-(5-iodo-4-methoxypyridin-2-yl)carbamate

• Inchi： 1S/C14H13IN2O3/c1-19-12-7-13(16-8-11(12)15)17-14(18)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key： XRYJNCIUHXTURZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.99709g/mol
• Monoisotopic Mass: 383.99709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4Ų

Additional information on benzyl N-(5-iodo-4-methoxypyridin-2-yl)carbamate

Benzyl N-(5-Iodo-4-Methoxypyridin-2-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(5-Iodo-4-Methoxypyridin-2-Yl)Carbamate, also known by its CAS number 2680732-69-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activity.

The molecular structure of benzyl N-(5-iodo-4-methoxypyridin-2-yl)carbamate is characterized by a pyridine ring substituted with an iodo group at position 5, a methoxy group at position 4, and a carbamate group at position 2. This arrangement imparts the molecule with a combination of electronic and steric properties that make it suitable for various chemical reactions. The presence of the iodo group introduces a degree of halogenation, which can influence the molecule's reactivity and bioavailability. Similarly, the methoxy group contributes to the molecule's hydrophilicity, potentially enhancing its solubility in aqueous environments.

Recent studies have explored the synthesis of benzyl N-(5-iodo-4-methoxypyridin-2-yl)carbamate through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently introduce the iodo group into the pyridine ring. Such advancements highlight the importance of modern catalytic techniques in organic synthesis.

The biological activity of benzyl N-(5-iodo-4-methoxypyridin-2-Yl)Carbamate has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Additionally, its ability to modulate enzyme activity has been explored in the context of neurodegenerative diseases such as Alzheimer's disease. These findings underscore the compound's versatility and its potential role in drug discovery.

In terms of pharmacokinetics, benzyl N-(5-Iodo-4-Methoxypyridin-2-Yl)Carbamate demonstrates moderate absorption and distribution profiles in experimental models. Its bioavailability is influenced by factors such as molecular weight, lipophilicity, and the presence of functional groups like the carbamate moiety. Researchers are currently exploring strategies to enhance its pharmacokinetic properties through structural modifications, which could pave the way for more effective drug delivery systems.

The application of computational chemistry tools has further enriched our understanding of this compound. Molecular docking studies have revealed potential binding interactions with key therapeutic targets, providing insights into its mechanism of action. These computational approaches complement experimental findings and facilitate rational drug design efforts.

In conclusion, benzyl N-(5-Iodo-4-Methoxypyridin-2-Yl)Carbamate, with its unique structure and promising biological properties, represents an exciting area of research in contemporary chemistry and pharmacology. As advancements in synthetic methods and biological testing continue to unfold, this compound holds significant potential for contributing to innovative therapeutic solutions.